Cas no 5137-23-5 (1-Pentanamine, N-pentyl-, sulfate)

1-Pentanamine, N-pentyl-, sulfate Properties

Names and Identifiers

• 1-Pentanamine, N-pentyl-, sulfate
• N-pentylpentan-1-amine,sulfuric acid
• Sulfuric acid--N-pentylpentan-1-amine (1/1)
• 5137-23-5
• DTXSID90789534
• SCHEMBL8656705
• +Expand

• InChIKey： UYOZJBDIXIOJFQ-UHFFFAOYSA-N
• Inchi： InChI=1S/C10H23N.H2O4S/c1-3-5-7-9-11-10-8-6-4-2;1-5(2,3)4/h11H,3-10H2,1-2H3;(H2,1,2,3,4)
• SMILES： S(O)(O)(=O)=O.C(NCCCCC)CCCC

Computed Properties

• Exact Mass: 255.15055
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 8
• Monoisotopic Mass: 255.15042945g/mol
• Heavy Atom Count: 16
• Complexity: 135
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 2
• Topological Polar Surface Area: 95Ų

Experimental Properties

• PSA: 86.63